N-[2-(butylsulfanyl)-1,3-benzothiazol-6-yl]acetamide
Overview
Description
N-[2-(butylsulfanyl)-1,3-benzothiazol-6-yl]acetamide is a useful research compound. Its molecular formula is C13H16N2OS2 and its molecular weight is 280.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-[2-(butylthio)-1,3-benzothiazol-6-yl]acetamide is 280.07040549 g/mol and the complexity rating of the compound is 288. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibition
One significant area of research is the development of compounds targeting the PI3K/mTOR pathway, crucial in cancer biology. Studies have explored various 6,5-heterocycles, including benzothiazole analogs, to improve metabolic stability, showing potential as efficacious inhibitors of PI3Kα and mTOR in vitro and in vivo. These compounds are designed to overcome metabolic deacetylation, enhancing their stability and therapeutic efficacy (Stec et al., 2011).
Antitumor Activity
Another critical application is in the realm of antitumor activity. New N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives have been synthesized and evaluated for their antitumor activity in vitro. These compounds, including those with different heterocyclic ring systems, showed considerable anticancer activity against various cancer cell lines, highlighting their potential as therapeutic agents against neoplastic diseases (Yurttaş et al., 2015).
Photovoltaic Efficiency and Ligand-Protein Interactions
Benzothiazolinone acetamide analogs have been investigated for their photochemical and thermochemical properties to assess their potential as photosensitizers in dye-sensitized solar cells (DSSCs). These studies include spectroscopic and quantum mechanical analyses, revealing good light harvesting efficiency and free energy of electron injection. Additionally, molecular docking studies with Cyclooxygenase 1 (COX1) indicate the potential for diverse applications beyond therapeutics, including materials science (Mary et al., 2020).
Properties
IUPAC Name |
N-(2-butylsulfanyl-1,3-benzothiazol-6-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2OS2/c1-3-4-7-17-13-15-11-6-5-10(14-9(2)16)8-12(11)18-13/h5-6,8H,3-4,7H2,1-2H3,(H,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFUXCPNKEWOFAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCSC1=NC2=C(S1)C=C(C=C2)NC(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70366120 | |
Record name | N-[2-(Butylsulfanyl)-1,3-benzothiazol-6-yl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70366120 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5349-88-2 | |
Record name | N-[2-(Butylsulfanyl)-1,3-benzothiazol-6-yl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70366120 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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